N-(5-benzoyl-4-phenylthiazol-2-yl)-4-(methylsulfonyl)benzamide

• IUPAC Name: N-(5-benzoyl-4-phenyl-1,3-thiazol-2-yl)-4-methylsulfonylbenzamide
• InChI: InChI=1S/C24H18N2O4S2/c1-32(29,30)19-14-12-18(13-15-19)23(28)26-24-25-20(16-8-4-2-5-9-16)22(31-24)21(27)17-10-6-3-7-11-17/h2-15H,1H3,(H,25,26,28)
• InChI Key: KNXDMXDPASZFGW-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)C1=CC=C(C=C1)C(=O)NC2=NC(=C(S2)C(=O)C3=CC=CC=C3)C4=CC=CC=C4
• Molecular Formula: C24H18N2O4S2
• Molecular Weight: 462.5 g/mol

Description

N-(5-benzoyl-4-phenylthiazol-2-yl)-4-(methylsulfonyl)benzamide, also known as BPTB, is a synthetic compound that has gained considerable attention in scientific research due to its potential applications in various fields. BPTB is a thiazole derivative that has been synthesized using a series of chemical reactions.

Scientific Research Applications

Synthesis and Chemical Properties

• Remote Sulfonylation of Aminoquinolines : Research has shown the development of efficient remote sulfonylation of N-(quinolin-8-yl)benzamide derivatives, utilizing sodium sulfinates as sulfide sources. This method generates environmentally benign byproducts and results in derivatives with potentially less environmental impact (Xia et al., 2016).

• Antimicrobial Analogs Synthesis : Novel fluorobenzamides containing thiazole and thiazolidine structures have been synthesized, showing promising antimicrobial activities. The presence of a fluorine atom in the benzoyl group enhances the antimicrobial efficacy of these compounds (Desai et al., 2013).

• Anti-Influenza Virus Activity : A study presented a new route for synthesizing benzamide-based 5-aminopyrazoles and their fused heterocycles, which demonstrated remarkable activity against the bird flu influenza virus (H5N1) (Hebishy et al., 2020).

Biological Activities

• Carbonic Anhydrase Inhibitors : Metal complexes of heterocyclic sulfonamide have been synthesized, showcasing strong inhibitory properties against carbonic anhydrase isoenzymes. These compounds offer potential as powerful inhibitors for medical applications (Büyükkıdan et al., 2013).

• Anticancer Activity : Substituted N-(4-{5-[4-(5-methyl-1,3,4-oxadiazol-2-yl)phenyl]-4-(2,3,4-trimethoxyphenyl)-1,3-thiazol-2-yl}phenyl)benzamides have been synthesized and evaluated for their anticancer activity against several cancer cell lines, demonstrating moderate to excellent activity (Ravinaik et al., 2021).